Cas no 584-03-2 (1,2-Butanediol)

1,2-Butanediol Properties

Names and Identifiers

• 1,2-Butanediol
• 1,2-Butanediolneat
• 1.2-Butanediol
• 1,2-butylene glycol
• 1,2-DIHYDROXYBUTANE
• methylpropyldiol
• alpha-butyleneglycol
• butane-1,2-diol
• 1,2-Butanediol,isomer not specified
• +Expand

• MDL： MFCD00004570
• InChIKey： BMRWNKZVCUKKSR-UHFFFAOYSA-N
• Inchi： 1S/C4H10O2/c1-2-4(6)3-5/h4-6H,2-3H2,1H3
• SMILES： CCC(CO)O

Computed Properties

• Exact Mass: 90.06810
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Heavy Atom Count: 6
• Complexity: 28.7
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.2
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: -0.25040
• PSA: 40.46000
• Refractive Index: n20/D 1.438(lit.)
• Boiling Point: 191-192 °C/747 mmHg(lit.)
• Melting Point: -50 °C
• Flash Point: Fahrenheit: 199.4 ° f < br / > Celsius: 93 ° C < br / >
• Color/Form: {"from":"zh","to":"en","trans_result":[{"src":"\u6db2\u4f53\u3002","dst":"Fluids."},{"src":"2.\u00a0\u00a0\u00a0\u00a0\u00a0\u00a0 \u5bc6\u5ea6\uff08g\/mL,25\/4\u2103\uff09","dst":"2. density (g\/ml, 25\/4 \u2103)"}]}
• Density: 1.006 g/mL at 25 °C(lit.)

1,2-Butanediol Security Information

• Symbol: GHS07
• RTECS：EK0380000
• WGK Germany：2
• Safety Instruction： S24/25
• Hazard Statement： H319
• Warning Statement： P264-P280-P305+P351+P338+P337+P313
• Prompt：warning

1,2-Butanediol Customs Data

• HS CODE：29053995

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether